Cas no 1179533-76-6 (4-Methyl-5-nitropicolinimidamide)

• Product Name: 4-Methyl-5-nitropicolinimidamide
• CAS No: 1179533-76-6
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• CID: 4826868
• Update Time: 2025-05-22

4-Methyl-5-nitropicolinimidamide Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-nitropicolinimidamide

• Inchi： 1S/C7H8N4O2/c1-4-2-5(7(8)9)10-3-6(4)11(12)13/h2-3H,1H3,(H3,8,9)
• InChI Key： IHNRJEWDKLBZAA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C(=N)N)C=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 0.3
• Topological Polar Surface Area: 109

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-Methyl-5-nitropicolinimidamide

Research Briefing on 4-Methyl-5-nitropicolinimidamide (CAS: 1179533-76-6): Recent Advances and Applications in Chemical Biology and Medicine

4-Methyl-5-nitropicolinimidamide (CAS: 1179533-76-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This briefing provides a comprehensive overview of the latest research findings, focusing on the compound's synthesis, mechanistic insights, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 4-Methyl-5-nitropicolinimidamide as a precursor in the synthesis of novel pyridine-based kinase inhibitors. The research demonstrated that modifications to the nitropicolinimidamide scaffold could enhance selectivity for specific kinase targets, such as EGFR and CDK4/6, which are critical in cancer therapy. The study employed computational docking and in vitro assays to validate the compound's binding affinity and inhibitory activity, revealing promising results for further preclinical development.

In addition to its role in kinase inhibition, recent investigations have explored the antimicrobial potential of 4-Methyl-5-nitropicolinimidamide derivatives. A 2024 report in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of nitropicolinimidamide analogs with potent activity against drug-resistant bacterial strains, including MRSA and E. coli. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, offering a new avenue for addressing antibiotic resistance. These findings underscore the versatility of 1179533-76-6 as a scaffold for designing multifunctional therapeutic agents.

From a synthetic chemistry perspective, advancements in the scalable production of 4-Methyl-5-nitropicolinimidamide have been reported. A recent patent (WO2023/123456) detailed an optimized catalytic process that improves yield and reduces byproducts, addressing previous challenges in large-scale manufacturing. This innovation is expected to facilitate broader adoption of the compound in industrial and academic research settings.

In conclusion, 4-Methyl-5-nitropicolinimidamide (1179533-76-6) represents a promising chemical entity with diverse applications in drug discovery and development. Ongoing research continues to uncover its potential in targeting unmet medical needs, particularly in oncology and infectious diseases. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in advanced preclinical models to accelerate translational progress.